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Compound of Interest

Compound Name:
3-Methoxy-2-[(4-

nitrobenzyl)oxy]benzaldehyde

CAS No.: 591241-28-0

Cat. No.: B2596859

Get Quote

Executive Summary
The compound 3-Methoxy-2-[(4-nitrobenzyl)oxy]benzaldehyde is a specific regioisomer

derived from the alkylation of o-vanillin. Unlike its more common isomer derived from vanillin

(4-position substitution), this 2-position derivative is frequently utilized as a specialized

intermediate in the synthesis of benzofuran derivatives and Schiff base ligands for coordination

chemistry.

Accurate identification of this compound is critical due to the high prevalence of regioisomers in

commercial databases. This guide provides the structural descriptors, a validated synthesis

protocol, and a logic-based search strategy to retrieve its CAS registry number from proprietary

databases (e.g., SciFinderⁿ, Reaxys) when public indexing is ambiguous.

Chemical Identity & Structural Analysis[1][2][3][4][5]
Nomenclature and Identifiers[3][4]

IUPAC Name: 3-Methoxy-2-[(4-nitrobenzyl)oxy]benzaldehyde
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Systematic Name: 2-(4-Nitrobenzyloxy)-3-methoxybenzaldehyde

Molecular Formula: C₁₅H₁₃NO₅

Molecular Weight: 287.27 g/mol

Key Structural Feature: The aldehyde group is ortho to the benzyloxy group, which is critical

for subsequent cyclization reactions (e.g., to benzofurans).

Structural Distinction (The Isomer Trap)
Researchers often conflate this compound with its para-isomer. You must distinguish between:

Target (o-Vanillin derivative): Substitution at position 2.[1]

Isomer (Vanillin derivative): Substitution at position 4 (4-[(4-nitrobenzyl)oxy]-3-

methoxybenzaldehyde).

Feature Target Compound Common Isomer (Avoid)

Precursor
o-Vanillin (2-Hydroxy-3-

methoxybenzaldehyde)

Vanillin (4-Hydroxy-3-

methoxybenzaldehyde)

Substitution 2-Position (Ortho to CHO) 4-Position (Para to CHO)

Reactivity
Capable of benzofuran

cyclization
Typically stable to cyclization

Precursor CAS 148-53-8 121-33-5

Search Descriptors
Use these strings for exact database retrieval:

SMILES:COc1cccc(C=O)c1OCc2ccc(cc2)=O

InChIKey: (Requires generation from structure, typically unique)

Database Search Methodology
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Public web searches for this specific intermediate often yield "No Results" or incorrect isomers.

Follow this autonomous search protocol to retrieve the authoritative CAS number from

chemical abstracts.

Start: Identification Input Structure
(SMILES)

Query SciFinder/Reaxys
(Substructure Search)

Filter by
Exact Match

Verify Precursors
(o-Vanillin + 4-Nitrobenzyl Br)

Retrieve CAS & 
Physical Data

Click to download full resolution via product page

Figure 1: Logic flow for retrieving the CAS number of non-commercial intermediates.

Synthesis Protocol (Self-Validating System)
Since this compound is often synthesized in situ or on-demand, the following protocol ensures

high purity and regio-specificity. This method relies on a standard Williamson ether synthesis.

Reaction Scheme
Reactants:

o-Vanillin (CAS 148-53-8): 1.0 eq

4-Nitrobenzyl bromide (CAS 100-11-8): 1.1 eq

Base: Potassium Carbonate (

): 2.0 eq

Solvent: DMF or Acetonitrile (anhydrous)

Step-by-Step Methodology
Activation: In a round-bottom flask equipped with a magnetic stir bar, dissolve o-vanillin (10

mmol) in anhydrous DMF (15 mL). Add

(20 mmol) and stir at room temperature for 15 minutes. Observation: The solution typically
turns bright yellow due to phenolate formation.

Alkylation: Add 4-nitrobenzyl bromide (11 mmol) portion-wise.
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Reflux: Heat the mixture to 60-80°C for 2-4 hours. Monitor via TLC (Solvent: Hexane/EtOAc

7:3).

Validation: The starting material (o-vanillin) spot will disappear; a less polar product spot

will appear.

Workup: Pour the reaction mixture into ice-cold water (100 mL). The product should

precipitate as a solid.

Purification: Filter the precipitate, wash with water, and recrystallize from Ethanol/DMF if

necessary.

Analytical Verification
To ensure you have the correct regioisomer, verify the aldehyde proton signal via

-NMR.

Nucleus
Signal (approx.)[2]
[3][1][4][5]

Multiplicity Assignment

1H 10.2 - 10.5 ppm Singlet (s) Aldehyde (-CHO)

1H 5.3 - 5.5 ppm Singlet (s) Benzylic (-OCH2-)

1H 3.9 ppm Singlet (s) Methoxy (-OCH3)

Synthesis Pathway Visualization
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Reactants:
o-Vanillin + 4-Nitrobenzyl Bromide

Intermediate:
Phenolate Anion

K2CO3 / DMF

Transition State:
SN2 Attack

+ Electrophile

Product:
3-Methoxy-2-[(4-nitrobenzyl)oxy]benzaldehyde

- KBr

Potential Application:
Benzofuran Derivative

Base/Heat (Optional)

Click to download full resolution via product page

Figure 2: Synthetic pathway from o-vanillin to the target ether and potential downstream

applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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